Cas no 88362-97-4 (9H-Fluorene, 9,9-bis[(phenylmethyl)thio]-)

9H-Fluorene, 9,9-bis[(phenylmethyl)thio]- structure
88362-97-4 structure
Product name:9H-Fluorene, 9,9-bis[(phenylmethyl)thio]-
CAS No:88362-97-4
MF:C27H22S2
MW:410.593584537506
CID:635458
PubChem ID:13173761

9H-Fluorene, 9,9-bis[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene, 9,9-bis[(phenylmethyl)thio]-
    • 9,9-bis(benzylsulfanyl)fluorene
    • 9,9-BIS(BENZYLSULFANYL)-9H-FLUORENE
    • 88362-97-4
    • DTXSID10524767
    • Inchi: InChI=1S/C27H22S2/c1-3-11-21(12-4-1)19-28-27(29-20-22-13-5-2-6-14-22)25-17-9-7-15-23(25)24-16-8-10-18-26(24)27/h1-18H,19-20H2
    • InChI Key: AFDHOFXMMBUGTI-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CSC2(C3=CC=CC=C3C4=CC=CC=C42)SCC5=CC=CC=C5

Computed Properties

  • Exact Mass: 410.11629305g/mol
  • Monoisotopic Mass: 410.11629305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.6Ų
  • XLogP3: 7.3

9H-Fluorene, 9,9-bis[(phenylmethyl)thio]- Related Literature

Recommend Articles

Recommended suppliers
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd